Cas no 2246577-10-4 (N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide)

• Product Name: N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide
• CAS No: 2246577-10-4
• MF: C₁₇H₂₄BFN₂O₄
• MW: 350.192868232727
• MDL: MFCD32206541
• CID: 4675321
• PubChem ID: 139591716
• Update Time: 2025-10-16

N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine-4-carboxamide
• N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine-4-carboxamide
• A1-23073
• AS-74351
• AKOS037647641
• N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-4-morpholinecarboxamide
• D94084
• DB-418296
• 2246577-10-4
• N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide

• MDL： MFCD32206541
• Inchi： 1S/C17H24BFN2O4/c1-16(2)17(3,4)25-18(24-16)12-5-6-14(13(19)11-12)20-15(22)21-7-9-23-10-8-21/h5-6,11H,7-10H2,1-4H3,(H,20,22)
• InChI Key： XWXHGDGXHDFHGV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 350.1813156 g/mol
• Monoisotopic Mass: 350.1813156 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60
• Molecular Weight: 350.2

Additional information on N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide

Recent Advances in the Study of N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide (CAS: 2246577-10-4)

The compound N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide (CAS: 2246577-10-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including proteasome inhibitors and kinase inhibitors. Recent studies have explored its utility in targeted therapies, especially in the context of cancer and inflammatory diseases.

One of the most promising aspects of this compound is its ability to serve as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. Researchers have successfully employed this compound to synthesize novel boronate esters, which exhibit enhanced stability and reactivity compared to their non-fluorinated counterparts. The presence of the fluorine atom at the 2-position of the phenyl ring has been shown to significantly influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers investigated the pharmacokinetic properties of N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide. The study revealed that the compound exhibits favorable metabolic stability and oral bioavailability, making it a promising candidate for further preclinical development. Additionally, in vitro assays demonstrated its potent inhibitory activity against specific proteasome subunits, suggesting potential applications in the treatment of multiple myeloma and other proteasome-dependent malignancies.

Another area of active research involves the use of this compound in the development of positron emission tomography (PET) tracers. The boronic acid moiety can be readily labeled with fluorine-18, a radioisotope commonly used in PET imaging. Preliminary studies have shown that radiolabeled derivatives of this compound exhibit high target specificity and low background noise, making them suitable for imaging applications in oncology and neurology. These findings open new avenues for the non-invasive diagnosis and monitoring of diseases.

Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research on N-2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmorpholine-4-carboxamide underscores its potential as a valuable tool in drug discovery and molecular imaging. Future studies are expected to focus on refining its pharmacological profile and expanding its therapeutic applications.